Cicletanine Hydrochloride
Cicletanine Hydrochloride
Cicletanine Hydrochloride is the hydrochloride salt of a dihydropyridine derivative with diuretic and antihypertensive activity. Cicletanine exerts thiazide-like diuretic activity. In addition, this agent inhibits protein kinase C (PKC) and is able to reverse vasoconstriction through the inhibition of PKC-mediated inhibition of Na/K-ATPase phosphorylation.
Brand Name:
Vulcanchem
CAS No.:
82747-56-6
VCID:
VC0026583
InChI:
InChI=1S/C14H12ClNO2.ClH/c1-8-13(17)12-7-18-14(11(12)6-16-8)9-2-4-10(15)5-3-9;/h2-6,14,17H,7H2,1H3;1H
SMILES:
CC1=NC=C2C(OCC2=C1O)C3=CC=C(C=C3)Cl.Cl
Molecular Formula:
C14H13Cl2NO2
Molecular Weight:
298.2 g/mol
Cicletanine Hydrochloride
CAS No.: 82747-56-6
Reference Standards
VCID: VC0026583
Molecular Formula: C14H13Cl2NO2
Molecular Weight: 298.2 g/mol
CAS No. | 82747-56-6 |
---|---|
Product Name | Cicletanine Hydrochloride |
Molecular Formula | C14H13Cl2NO2 |
Molecular Weight | 298.2 g/mol |
IUPAC Name | 3-(4-chlorophenyl)-6-methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol;hydrochloride |
Standard InChI | InChI=1S/C14H12ClNO2.ClH/c1-8-13(17)12-7-18-14(11(12)6-16-8)9-2-4-10(15)5-3-9;/h2-6,14,17H,7H2,1H3;1H |
Standard InChIKey | QLMBAIRFQQLJJX-UHFFFAOYSA-N |
SMILES | CC1=NC=C2C(OCC2=C1O)C3=CC=C(C=C3)Cl.Cl |
Canonical SMILES | CC1=NC=C2C(OCC2=C1O)C3=CC=C(C=C3)Cl.Cl |
Description | Cicletanine Hydrochloride is the hydrochloride salt of a dihydropyridine derivative with diuretic and antihypertensive activity. Cicletanine exerts thiazide-like diuretic activity. In addition, this agent inhibits protein kinase C (PKC) and is able to reverse vasoconstriction through the inhibition of PKC-mediated inhibition of Na/K-ATPase phosphorylation. |
Synonyms | 1,3-dihydro-6-methyl-7-hydroxy-3-(4-chlorophenyl)furo(3,4-d)pyridine BN 1270 BN-1270 cicletanide cicletanine cicletanine hydrochloride cycletanide Justar Tenstaten |
PubChem Compound | 54909 |
Last Modified | Nov 11 2021 |
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